Cas no 2229406-01-1 (1,1-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine)

• Product Name: 1,1-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine
• CAS No: 2229406-01-1
• MF: C₁₀H₁₇F₂N₃
• MW: 217.258888959885
• CID: 6429927
• PubChem ID: 165738492
• Update Time: 2025-10-31

1,1-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine
• 2229406-01-1
• EN300-1964367
• 1,1-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-2-amine

• Inchi： 1S/C10H17F2N3/c1-7(2)6-15-8(4-5-14-15)10(3,13)9(11)12/h4-5,7,9H,6,13H2,1-3H3
• InChI Key： INDPXTXAPSHJNA-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1=CC=NN1CC(C)C)N)F

Computed Properties

• Exact Mass: 217.13905388g/mol
• Monoisotopic Mass: 217.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,1-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine

Introduction to 1,1-Difluoro-2-1-(2-Methylpropyl)-1H-Pyrazol-5-ylpropan-2-amine (CAS No. 2229406-01-1)

1,1-Difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine (CAS No. 2229406-01-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolyl amines and is characterized by its unique structural features, including the presence of difluoro and methylpropyl substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 1,1-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine can be described as follows: it consists of a central pyrazole ring, which is a five-membered heterocyclic compound with two nitrogen atoms. The pyrazole ring is substituted at the 5-position by a propylamine group, which is further modified by the presence of two fluorine atoms at the 1-position and a 2-methylpropyl group at the 2-position. This intricate arrangement of substituents contributes to the compound's stability and reactivity in different chemical environments.

Recent studies have highlighted the potential therapeutic applications of 1,1-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The unique structure of this compound allows it to selectively bind to serotonin transporters, thereby modulating serotonin levels in the brain. This mechanism of action has been shown to be effective in preclinical models, suggesting its potential as a novel antidepressant agent.

In addition to its SSRI activity, 1,1-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have potential applications in the treatment of inflammatory conditions.

The pharmacokinetic properties of 1,1-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed after oral administration and has good bioavailability. It also demonstrates low toxicity and high selectivity for its target receptors, making it suitable for long-term use in therapeutic settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential market approval.

In conclusion, 1,1-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine (CAS No. 2229406-01-1) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various medical conditions.